Cas no 1784320-71-3 (2,2,4,4,4-Pentafluorobutan-1-amine)

• Product Name: 2,2,4,4,4-Pentafluorobutan-1-amine
• CAS No: 1784320-71-3
• MF: C₄H₆F₅N
• MW: 163.089158535004
• CID: 6216680
• PubChem ID: 84764556
• Update Time: 2025-05-21

2,2,4,4,4-Pentafluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1784320-71-3
• SCHEMBL14927327
• 2,2,4,4,4-pentafluorobutan-1-amine
• EN300-1935348
• 2,2,4,4,4-Pentafluorobutan-1-amine

• Inchi： 1S/C4H6F5N/c5-3(6,2-10)1-4(7,8)9/h1-2,10H2
• InChI Key： NETUAMXNABGTTK-UHFFFAOYSA-N
• SMILES： FC(CN)(CC(F)(F)F)F

Computed Properties

• Exact Mass: 163.04204001g/mol
• Monoisotopic Mass: 163.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2,4,4,4-Pentafluorobutan-1-amine

2,2,4,4,4-Pentafluorobutan-1-amine: A Comprehensive Overview

2,2,4,4,4-Pentafluorobutan-1-amine (CAS No. 1784320-71-3) is a highly fluorinated organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a butanamine backbone with five fluorine atoms strategically positioned at the 2 and 4 positions. The presence of multiple fluorine atoms imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2,2,4,4,4-pentafluorobutan-1-amine involves advanced fluorination techniques. Recent studies have explored the use of electrophilic fluorination methods to achieve high yields and purity. One notable approach involves the reaction of 1-amino-2,2-dichlorobutane with a fluorinating agent such as tetrafluoromethane (CF₄) under specific catalytic conditions. This method not only ensures efficient fluorination but also minimizes byproduct formation, making it environmentally friendly.

Physical and Chemical Properties: The compound exhibits a melting point of approximately -50°C and a boiling point around 85°C at standard pressure. Its molecular weight is 165.03 g/mol, and it has a density of 1.6 g/cm³. The presence of multiple fluorine atoms significantly affects its solubility properties; it is poorly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile.

Applications in Industry: 2,2,4,4,4-pentafluorobutan-1-amine finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it ideal for constructing complex molecular frameworks. Additionally, it serves as a precursor in the production of advanced materials such as fluoropolymers and specialty surfactants.

Recent Research Developments: In recent years, researchers have focused on leveraging the unique properties of 2,2,4,4,4-pentafluorobutan-1-amine for innovative applications. For instance, studies have demonstrated its potential as a building block for developing novel drug delivery systems due to its biocompatibility and controlled release properties.

Furthermore, the compound has shown promise in the field of electrochemistry. Its high electron-withdrawing capacity makes it suitable for use in lithium-ion batteries as an additive to improve electrolyte performance. Recent experiments have highlighted its ability to enhance ion conductivity and stabilize electrode surfaces.

Environmental Considerations: While 2,2,4,4,4-pentafluorobutan-1-amine offers numerous benefits across industries, its environmental impact remains a critical area of study. Researchers are investigating its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that the compound exhibits low acute toxicity but may accumulate in certain ecosystems over time.

Future Prospects: The versatility of 2,2,4,4,-Pentafluorobutan-1-amine positions it as a key compound for future innovations in materials science and pharmaceuticals. Ongoing research aims to optimize its synthesis processes further while exploring new application domains such as nanotechnology and green chemistry.